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Compound of Interest

Compound Name: GPR35 agonist 2

Cat. No.: B10855115

Essential Safety and Handling Guide for GPR35
Agonist 2

This guide provides crucial safety and logistical information for the handling and disposal of
GPR35 agonist 2, a potent research compound. The following procedures are based on best
practices for managing biologically active small molecules in a laboratory setting. While one
safety data sheet for a similar compound, Glucocorticoid receptor agonist-2, classifies it as
non-hazardous, the potency of GPR35 agonist 2 necessitates careful handling to minimize
exposure.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is essential to ensure personal safety when handling GPR35 agonist 2. A risk
assessment should be conducted to determine the specific requirements for your experimental
setup.[3]
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PPE Category Item Specifications and Use

Must be worn at all times in the
laboratory where chemicals
) ) are handled to protect from
] Safety Glasses with Side ]
Eye and Face Protection ) splashes.[4][5] A face shield
Shields or Goggles i

may be required for
procedures with a high risk of

splashing.[3][5]

Wear two pairs of
chemotherapy-grade gloves
when handling the solid
] ] o compound or concentrated

Hand Protection Disposable Nitrile Gloves )
solutions.[3][6] Inspect gloves
for tears or punctures before
use and change them

frequently.[7]

A clean, buttoned lab coat
should be worn to protect skin
and clothing from
] contamination.[3][8] For

Body Protection Laboratory Coat ) ] ]
procedures with a higher risk
of splashes, a disposable
gown made of a resistant

material is recommended.[3]

Work in a well-ventilated area

or a chemical fume hood to

avoid inhalation of any dust or
) ) ) aerosols.[2][7][8] If weighing

Respiratory Protection Not generally required ] )

the solid compound outside of

a fume hood, a respirator may

be necessary based on your

institution's safety assessment.

Foot Protection Closed-toe Shoes Shoes that fully cover the feet
are mandatory in any

laboratory setting to protect
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against spills and falling
objects.[7]

Experimental Protocol: Safe Handling of GPR35
Agonist 2

This protocol outlines the step-by-step procedures for safely handling GPR35 agonist 2 from
receipt to use in experiments.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

« Verify that the container is clearly labeled with the chemical name, concentration, and any
hazard information.[8]

» Store the compound according to the manufacturer's instructions. For GPR35 agonist 2,
storage at -80°C for up to 6 months or at -20°C for 1 month (protected from light) is
recommended for stock solutions.[1]

o Keep a detailed inventory of the compound, including the date received, amount, and dates
of use.

2. Preparation of Stock Solutions:

¢ All handling of the solid compound and preparation of stock solutions should be performed in
a certified chemical fume hood to minimize inhalation exposure.

» Before weighing the solid compound, ensure the balance is clean and placed in a draft-
shielded area within the fume hood.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust.

e Prepare a stock solution by dissolving the compound in a suitable solvent, such as DMSO.[1]
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o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and your initials.

3. Use in Experiments:

e When diluting stock solutions to working concentrations, continue to wear appropriate PPE.

o Conduct all experimental procedures involving the compound in a well-ventilated area.

e Avoid direct contact with the skin, eyes, and clothing.[8] In case of accidental contact,
immediately flush the affected area with copious amounts of water and seek medical
attention if necessary.[2]

e Do not eat, drink, or apply cosmetics in the laboratory.[4][7] Wash your hands thoroughly
after handling the compound.[7][8]

Disposal Plan

Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

o Contaminated Materials: All disposable items that have come into contact with GPR35
agonist 2, such as gloves, pipette tips, and weighing paper, should be collected in a
designated, clearly labeled hazardous waste container.[7]

» Liquid Waste: Unused solutions containing GPR35 agonist 2 should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not pour chemical
waste down the drain.

» Disposal Procedures: Follow your institution's specific guidelines for the disposal of chemical

waste. Ensure that all waste containers are properly labeled with the contents and any
associated hazards.

Workflow for Safe Handling of GPR35 Agonist 2

The following diagram illustrates the key steps in the safe handling and disposal of GPR35
agonist 2.
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Workflow for Safe Handling and Disposal of GPR35 Agonist 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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